Cas no 886497-07-0 (3-Chloro-5-(trifluoromethyl)anisole)
886497-07-0 structure
Product Name:3-Chloro-5-(trifluoromethyl)anisole
CAS No:886497-07-0
MF:C8H6ClF3O
MW:210.580852031708
CID:993280
PubChem ID:3849141
Update Time:2025-04-20
3-Chloro-5-(trifluoromethyl)anisole Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethyl)anisole
- 3-Chloro-5-methoxybenzotrifluoride
- MFCD04115855
- AKOS015955978
- A19915
- E89752
- CS-0191339
- SCHEMBL14054992
- DTXSID60397286
- 886497-07-0
- JS-4233
- 1-chloro-3-methoxy-5-(trifluoromethyl)benzene
-
- MDL: MFCD04115855
- Inchi: 1S/C8H6ClF3O/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
- InChI Key: RZLMBMVNHVUJML-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C(F)(F)F)C=1)OC
Computed Properties
- Exact Mass: 210.006
- Monoisotopic Mass: 210.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.325
- Boiling Point: 187.9°C at 760 mmHg
- Flash Point: 67.5°C
- Refractive Index: 1.451
3-Chloro-5-(trifluoromethyl)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230725-5g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 95% | 5g |
£120.00 | 2022-02-28 | |
| Fluorochem | 230725-10g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 95% | 10g |
£216.00 | 2022-02-28 | |
| Alichem | A015000175-1g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| Apollo Scientific | PC8005-1g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 98% | 1g |
£39.00 | 2023-09-01 | |
| Apollo Scientific | PC8005-5g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 98% | 5g |
£117.00 | 2023-09-01 | |
| 1PlusChem | 1P00GV3G-1g |
3-CHLORO-5-(TRIFLUOROMETHYL)ANISOLE |
886497-07-0 | 1g |
$92.00 | 2024-04-20 | ||
| 1PlusChem | 1P00GV3G-5g |
3-CHLORO-5-(TRIFLUOROMETHYL)ANISOLE |
886497-07-0 | 5g |
$203.00 | 2024-04-20 | ||
| Aaron | AR00GVBS-5g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 95% | 5g |
$221.00 | 2025-02-12 | |
| Aaron | AR00GVBS-10g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 95% | 10g |
$375.00 | 2025-02-12 | |
| A2B Chem LLC | AH85996-1g |
3-Chloro-5-(trifluoromethyl)anisole |
886497-07-0 | 1g |
$97.00 | 2024-04-19 |
3-Chloro-5-(trifluoromethyl)anisole Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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